Cas no 725699-19-4 (7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine)

• Product Name: 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine
• CAS No: 725699-19-4
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• MDL: MFCD04969258
• CID: 3059171
• PubChem ID: 135624510
• Update Time: 2025-07-21

7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo-[1,5-a]pyrimidine
• 725699-19-4
• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• STK339829
• Z1198164851
• YIPHHUWPOZZPOU-UHFFFAOYSA-N
• AKOS000309319
• SCHEMBL15455821
• 7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine, AldrichCPR
• 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• EN300-229416
• 7-Trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
• MFCD04969258
• 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo(1,5-a)pyrimidine
• 986-079-0
• 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine

• MDL： MFCD04969258
• Inchi： 1S/C7H8F3N3/c8-7(9,10)5-1-3-11-6-2-4-12-13(5)6/h2,4-5,11H,1,3H2
• InChI Key： YIPHHUWPOZZPOU-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 191.06703175g/mol
• Monoisotopic Mass: 191.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine

Comprehensive Overview of 7-(Trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS No. 725699-19-4)

The compound 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS No. 725699-19-4) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a fused pyrazolo[1,5-a]pyrimidine core, makes it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as kinases and GPCRs.

In recent years, the demand for fluorinated compounds like 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in developing therapeutics for conditions such as cancer, inflammation, and central nervous system (CNS) disorders. The compound’s CAS No. 725699-19-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

One of the key trends driving interest in this compound is the rise of precision medicine and targeted therapies. The trifluoromethyl group is known to improve binding affinity and selectivity, making 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine a valuable scaffold for optimizing drug candidates. Additionally, its synthetic versatility allows for easy derivatization, enabling researchers to explore structure-activity relationships (SAR) efficiently.

From a synthetic chemistry perspective, the preparation of 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine involves multi-step reactions, often starting from readily available precursors like pyrazolo[1,5-a]pyrimidine derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, addressing the growing need for scalable and sustainable methodologies.

Environmental and regulatory considerations are also shaping the discourse around this compound. The trifluoromethyl group, while beneficial for drug performance, has prompted discussions about its environmental persistence. As a result, researchers are exploring greener alternatives or degradation pathways to mitigate potential ecological impacts. This aligns with the broader industry shift toward green chemistry and sustainable synthesis.

In summary, 7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS No. 725699-19-4) represents a promising building block in drug discovery and agrochemical development. Its unique chemical properties, coupled with its alignment with current trends like precision medicine and sustainability, ensure its continued relevance in scientific research. As the field evolves, this compound is likely to remain a focal point for innovation and application.